5-(3-Chloropropyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-(3-chloropropyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C12H10ClF3N2O/c13-6-2-5-10-17-11(18-19-10)8-3-1-4-9(7-8)12(14,15)16/h1,3-4,7H,2,5-6H2
• InChI Key: UZQNAQMFBAPIIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=NOC(=N2)CCCCl
• Molecular Formula: C12H10ClF3N2O
• Molecular Weight: 290.67 g/mol

Description

5-(3-Chloropropyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the oxadiazole family, which has been extensively studied for their biological activities.

Scientific Research Applications

Anticancer Potential

The compound 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole, a structurally similar oxadiazole, has been identified as a novel apoptosis inducer, showing good activity against several breast and colorectal cancer cell lines. This discovery emerged from high-throughput screening assays aimed at identifying potential anticancer agents. Apoptosis induction, a process of programmed cell death crucial for eliminating cancer cells, was observed following the treatment of T47D cells, highlighting the compound's potential as an anticancer agent. Structure-activity relationship (SAR) studies further revealed the significance of the 3-phenyl and 5-position substituted rings for activity, with modifications leading to in vivo activity in a tumor model. This research underscores the oxadiazole compound's potential in cancer therapy, specifically targeting TIP47, an insulin-like growth factor II receptor binding protein (Zhang et al., 2005).

Synthesis and Reactivity

Research on the synthesis of difluoromethylene-containing 1,2,4-oxadiazole compounds demonstrated the reactivity of 5-(difluoroiodomethyl)-3-phenyl-1,2,4-oxadiazole with various unsaturated compounds, leading to a range of difluoromethylenated oxadiazole-containing compounds. This work showcases the versatility of oxadiazole compounds in synthetic chemistry, enabling the creation of diverse molecules with potential applications in materials science and pharmacology (Yang et al., 2007).

Antimicrobial Activity

A series of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives were synthesized and evaluated for their antimicrobial properties. The study revealed that compounds with fluorine atoms showed the highest potency against a broad panel of bacterial and fungal strains. The presence of fluorine atoms significantly enhanced the antimicrobial properties of these compounds, highlighting the oxadiazole scaffold's potential in developing new antimicrobial agents (Parikh & Joshi, 2014).